BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility studies of Disperse Yellow 163 in
different solvent systems

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Yellow 163

Cat. No.: B3429058
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Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of
Disperse Yellow 163 (C.I. 111235), a single azo dye utilized in the textile industry for dyeing
polyester and its blended fabrics.[1] While quantitative solubility data for Disperse Yellow 163
in various solvent systems is not readily available in public literature, this document outlines the
critical experimental protocols for determining dye solubility. Furthermore, it presents available
data for a structurally related, yet distinct, compound, Solvent Yellow 163, to offer comparative
insights. This guide is intended to serve as a foundational resource for researchers and
professionals engaged in studies involving this dye, particularly in contexts requiring an
understanding of its behavior in different chemical environments.

Introduction to Disperse Yellow 163

Disperse Yellow 163, with the chemical formula C1sH14Cl2NeO2 and a molecular weight of
417.25, is a red-light yellow powder.[1] It belongs to the single azo class of dyes and is
identified by CAS Registry Number 71767-67-4.[1] Its primary application is in the dyeing and
printing of polyester and its blended fabrics, and it is particularly suitable for polyester superfine
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fiber.[1] The manufacturing process involves the diazo coupling of 2,6-dichloro-4-nitroaniline
with N,N-bis(2-cyanoethyl)benzenamine.[1]

Understanding the solubility of disperse dyes is paramount for optimizing dyeing processes,
ensuring color fastness, and in the context of drug development, for assessing the potential
interactions and delivery mechanisms of dye-conjugated molecules.

Solubility Data

A comprehensive search of scientific literature and chemical databases did not yield specific
quantitative solubility data for Disperse Yellow 163 in common organic solvents. This indicates
a notable gap in the publicly available physicochemical data for this particular dye.

For illustrative purposes and to provide a reference point, the following table summarizes the
solubility of a different but related compound, Solvent Yellow 163 (CAS No. 13676-91-0). It is
crucial to note that Solvent Yellow 163 is a different chemical entity from Disperse Yellow 163,
and their solubility characteristics will differ.

Table 1: Solubility of Solvent Yellow 163 in Various Organic Solvents at 20°C

Solvent Solubility (g/L)
Acetone 13.7[2][3]

Butyl Acetate 15.9[2][3]
Methylbenzene 75.9[2][3]
Dichloromethane 500[2][3]

Ethyl Alcohol 1.7[2][3]

Experimental Protocols for Determining Dye
Solubility

The following section details a general experimental protocol for determining the solubility of
disperse dyes like Disperse Yellow 163. This method is based on the principle of preparing
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saturated solutions and quantifying the dissolved dye concentration, often
spectrophotometrically.

Materials and Equipment

o Disperse Yellow 163 (analytical standard)

o Selected solvents (e.g., acetone, ethanol, dichloromethane, ethyl acetate, water)
e Volumetric flasks

o Pipettes

e Analytical balance

e Shaking incubator or magnetic stirrer

e Centrifuge

o UV-Vis Spectrophotometer

e Syringe filters (0.45 um)

e Cuvettes

Procedure

» Preparation of Saturated Solutions:

o Accurately weigh an excess amount of Disperse Yellow 163 and add it to a known
volume of the desired solvent in a sealed container (e.g., a volumetric flask or a screw-cap
vial).

o Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-48 hours) to
ensure equilibrium is reached. A shaking incubator or a magnetic stirrer can be used for
this purpose.

o Separation of Undissolved Solids:
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o After the equilibration period, allow the solution to stand undisturbed to let the undissolved
dye particles settle.

o To ensure the complete removal of solid particles, centrifuge the suspension at a high
speed.

o Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid
particles are disturbed. For further purification, the supernatant can be passed through a
syringe filter.

e Quantification of Dissolved Dye:

o Spectrophotometric Analysis: This is a common and effective method for determining the
concentration of a colored compound.

» Determine the Wavelength of Maximum Absorbance (Amax): Prepare a dilute, known
concentration of Disperse Yellow 163 in the solvent of interest. Scan the absorbance of
this solution across a range of wavelengths (e.g., 300-600 nm) to identify the Amax.

» Prepare a Calibration Curve: Create a series of standard solutions of Disperse Yellow
163 with known concentrations in the same solvent. Measure the absorbance of each
standard solution at the determined Amax. Plot a graph of absorbance versus
concentration to generate a calibration curve. The relationship should be linear and
follow the Beer-Lambert law.

» Determine the Concentration of the Saturated Solution: Dilute the clear supernatant
from the saturated solution to a concentration that falls within the linear range of the
calibration curve. Measure the absorbance of the diluted solution at Amax and use the
calibration curve to determine its concentration.

» Calculate Solubility: Back-calculate the concentration of the original saturated solution,
taking into account the dilution factor. The solubility is typically expressed in g/L or
mg/mL.

Visualization of Experimental Workflow
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The following diagram illustrates the general workflow for determining the solubility of a
disperse dye.
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Workflow for Determining Dye Solubility.

Signaling Pathways and Logical Relationships

In the context of dye solubility studies, there are no direct biological signaling pathways to
depict. However, a logical relationship diagram can illustrate the factors influencing the
solubility of a disperse dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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